Cas no 2172271-93-9 (8-(2-methylpropyl)-3-oxo-2-oxa-8-azaspiro4.5decan-1-ylmethanesulfonamide)

• Product Name: 8-(2-methylpropyl)-3-oxo-2-oxa-8-azaspiro4.5decan-1-ylmethanesulfonamide
• CAS No: 2172271-93-9
• MF: C₁₃H₂₄N₂O₄S
• MW: 304.405662536621
• CID: 6550649
• PubChem ID: 165527767
• Update Time: 2025-10-29

8-(2-methylpropyl)-3-oxo-2-oxa-8-azaspiro4.5decan-1-ylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 8-(2-methylpropyl)-3-oxo-2-oxa-8-azaspiro4.5decan-1-ylmethanesulfonamide
• [8-(2-methylpropyl)-3-oxo-2-oxa-8-azaspiro[4.5]decan-1-yl]methanesulfonamide
• 2172271-93-9
• EN300-1479243

• Inchi： 1S/C13H24N2O4S/c1-10(2)8-15-5-3-13(4-6-15)7-12(16)19-11(13)9-20(14,17)18/h10-11H,3-9H2,1-2H3,(H2,14,17,18)
• InChI Key： YOTZINFVAHJKTR-UHFFFAOYSA-N
• SMILES： S(CC1C2(CC(=O)O1)CCN(CC(C)C)CC2)(N)(=O)=O

Computed Properties

• Exact Mass: 304.14567842g/mol
• Monoisotopic Mass: 304.14567842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 98.1Ų

Additional information on 8-(2-methylpropyl)-3-oxo-2-oxa-8-azaspiro4.5decan-1-ylmethanesulfonamide

8-(2-Methylpropyl)-3-Oxo-2-Oxa-8-Azaspiro[4.5]Decan-1-Ylmethanesulfonamide: A Comprehensive Overview

The compound 8-(2-methylpropyl)-3-oxo-2-oxa-8-azaspiro[4.5]decan-1-ylmethanesulfonamide (CAS No. 2172271-93-9) is a highly specialized organic molecule with a complex structure and diverse applications in the field of chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing only one atom, creating a unique structural framework that contributes to its distinctive chemical properties.

The spiro[4.5]decan core of this molecule is a key structural element, providing a rigid and stable platform for further functionalization. The presence of the 3-oxo group introduces a ketone functionality, which can participate in various chemical reactions, including nucleophilic additions and enolate formations. Additionally, the 8-(2-methylpropyl) substituent adds steric bulk to the molecule, potentially influencing its solubility, stability, and interactions with other molecules.

Recent studies have highlighted the potential of this compound in drug design, particularly in the development of bioactive molecules with specific targeting capabilities. The methanesulfonamide group at the 1-position of the spiro ring is known to enhance bioavailability and reduce toxicity, making this compound an attractive candidate for pharmacological applications. Researchers have explored its ability to modulate enzyme activity and cellular signaling pathways, which could lead to novel therapeutic interventions in areas such as oncology and neurodegenerative diseases.

From a synthetic perspective, the construction of this compound involves a series of intricate reactions, including spirocyclic ring formation and functional group transformations. The use of advanced catalytic methods and stereochemical control has enabled chemists to synthesize this molecule with high precision and yield. These advancements have not only improved the accessibility of the compound but also facilitated its characterization using modern analytical techniques such as NMR spectroscopy and X-ray crystallography.

In terms of applications, 8-(2-methylpropyl)-3-oxo-2-oxa-8-azaspiro[4.5]decan-1-yilmethanesulfonamide has shown promise in materials science as well. Its rigid structure and functional groups make it a potential candidate for polymer synthesis or as a building block for advanced materials with tailored properties. Furthermore, its unique electronic characteristics could be exploited in the development of sensors or catalytic systems.

Recent research has also focused on understanding the environmental impact and degradation pathways of this compound. Studies have demonstrated that under certain conditions, it undergoes hydrolysis to form biodegradable products, reducing its ecological footprint. This information is crucial for its safe handling and disposal in industrial settings.

In conclusion, 8-(2-methylpropyl)-3-oxo-2 oxaspiro[4 5]decan 1 ylmethanesulfonamide (CAS No. 2172271 93 9) is a multifaceted compound with significant potential across various scientific disciplines. Its complex structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool for researchers in chemistry, pharmacology, and materials science.